Cas no 1193389-78-4 (N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride)

• Product Name: N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride
• CAS No: 1193389-78-4
• MF: C₁₁H₁₁ClFN₃O₂
• MW: 271.675344705582
• CID: 4576758
• PubChem ID: 45791811
• Update Time: 2025-05-21

N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide Hydrochloride
• 1193389-78-4
• AKOS030700178
• N-(3-Amino-4fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride
• N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide;hydrochloride
• G39473
• N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamidehydrochloride
• EN300-50984
• CS-0022299
• 4-Isoxazolecarboxamide, N-(3-amino-4-fluorophenyl)-5-methyl-, hydrochloride
• Z752370994
• N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride

• Inchi： 1S/C11H10FN3O2.ClH/c1-6-8(5-14-17-6)11(16)15-7-2-3-9(12)10(13)4-7;/h2-5H,13H2,1H3,(H,15,16);1H
• InChI Key： QOFPPVISHXGIKX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1N)NC(C1C=NOC=1C)=O

Computed Properties

• Exact Mass: 271.0523825g/mol
• Monoisotopic Mass: 271.0523825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų

Additional information on N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride

Comprehensive Overview of N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride (CAS No. 1193389-78-4)

In the rapidly evolving field of pharmaceutical and biochemical research, N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride (CAS No. 1193389-78-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms such as 5-methyl-1,2-oxazole-4-carboxamide derivative, is a subject of interest for researchers exploring novel therapeutic agents and molecular probes. Its hydrochloride salt form enhances solubility, making it particularly valuable in drug formulation and preclinical studies.

The chemical structure of N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride features a fluorophenyl moiety linked to a 5-methyl-1,2-oxazole core, which is a common scaffold in medicinal chemistry. The presence of the amino group and fluorine atom introduces opportunities for further functionalization, enabling researchers to tailor the compound for specific biological targets. This adaptability aligns with current trends in precision medicine and targeted drug delivery, two areas dominating modern pharmaceutical discourse.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and applications in drug discovery. Recent studies highlight its potential as a kinase inhibitor, a class of compounds widely investigated for treating cancers and inflammatory diseases. The oxazole ring in its structure is known to interact with ATP-binding sites in kinases, making it a promising candidate for further optimization. Additionally, its fluorine substitution enhances metabolic stability, a critical factor in the development of orally bioavailable drugs.

Another hot topic in the scientific community is the role of small-molecule modulators in neurodegenerative diseases. While N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride is not yet widely studied in this context, its structural features suggest potential utility in modulating protein-protein interactions implicated in conditions like Alzheimer's and Parkinson's diseases. Researchers are increasingly exploring fluorinated compounds for their ability to cross the blood-brain barrier, a property that could be leveraged in future neurotherapeutic designs.

From a technical standpoint, the compound's CAS No. 1193389-78-4 serves as a unique identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Suppliers and manufacturers often emphasize its high purity (>98%) and compatibility with standard HPLC and NMR analytical methods, which are essential for quality control in research and development. The growing demand for custom synthesis services further underscores its relevance in the contract research organization (CRO) sector.

Environmental and safety considerations are also paramount in contemporary chemical research. Although N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride is not classified as hazardous, its handling requires standard laboratory precautions, including the use of personal protective equipment (PPE). This aligns with the broader industry shift toward green chemistry principles, where minimizing waste and optimizing synthetic efficiency are prioritized.

In summary, N-(3-amino-4-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxamide hydrochloride represents a versatile and scientifically intriguing compound with multifaceted applications. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its value in modern drug discovery. As research continues to uncover its full potential, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions.